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The YSI EXO2 multiparameter sonde is a robust and versatile instrument for monitoring water

quality in various aquatic environments, including challenging coastal zones.[1][2][3][4] Its

application in coastal erosion studies is centered on its ability to provide high-quality, real-time

data on key physical and chemical water properties that are indicative of sediment transport

and resuspension. This document provides detailed application notes and protocols for

researchers and scientists utilizing the EXO2 sonde for coastal erosion monitoring.

Application Notes: Understanding the Role of the
EXO2 Sonde
Coastal erosion is a complex process driven by factors such as wave action, tidal currents, and

storm surges, which lead to the displacement of sediment. The EXO2 sonde aids in quantifying

the extent and dynamics of these processes by measuring parameters that serve as proxies for

sediment movement.

Key Principles:

The primary principle behind using the EXO2 sonde for coastal erosion studies is the strong

correlation between turbidity and suspended sediment concentration (SSC).[5][6] As coastal

erosion occurs, sediment from the shoreline, seabed, and surrounding cliffs is suspended in the

water column, increasing its turbidity. By continuously monitoring turbidity, researchers can

infer changes in SSC, providing insights into erosion events and sediment transport pathways.
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Relevant EXO2 Sonde Parameters:

While the EXO2 sonde can be equipped with a variety of sensors, the following are most critical

for coastal erosion studies:

Turbidity: Directly measures the cloudiness of the water caused by suspended particles. This

is the primary indicator of sediment in the water column.[7]

Depth (Pressure): Provides data on water level fluctuations, including tides and storm surge

events, which are major drivers of coastal erosion.

Conductivity and Salinity: Changes in conductivity and salinity can indicate freshwater inputs

from rivers or stormwater runoff, which can carry significant sediment loads into coastal

areas.[2]

Temperature: Water temperature can influence water density and stratification, affecting

sediment transport dynamics.

Data Summary
The following table summarizes the key specifications of the EXO2 sonde's sensors relevant to

coastal erosion studies.

Parameter Sensor Type Range Accuracy Resolution

Turbidity Optical 0 to 4000 FNU
0.3 FNU or ±2%

of reading
0.01 FNU

Depth Piezoresistive 0 to 250 m
±0.05% of full

scale
0.001 m

Conductivity
4-electrode

nickel
0 to 200 mS/cm

±0.5% of reading

or 0.001 mS/cm
0.0001 mS/cm

Temperature Thermistor -5 to 50 °C ±0.01 °C 0.001 °C
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This section outlines a detailed protocol for a typical coastal erosion monitoring project using

the EXO2 sonde.

Pre-Deployment Phase
Site Selection:

Identify areas of known or suspected coastal erosion.

Choose deployment locations that are representative of the study area and safe for

instrument deployment and retrieval.[8]

Consider factors such as water depth, flow rates, and potential for vandalism or

interference.

Sonde Configuration and Calibration:

Install the desired smart sensors (at a minimum: turbidity, depth, and

conductivity/temperature) into the EXO2 sonde.

Connect the sonde to a computer running KOR™ software.

Calibrate the sensors according to the manufacturer's instructions. Turbidity calibration

should be performed using fresh standards.

Set the logging interval. For storm event monitoring, a high-frequency interval (e.g., 15

minutes) is recommended.[9]

Ensure the sonde's internal batteries are fully charged or new.[3]

Deployment Phase
Deployment Methodology:

Secure the EXO2 sonde in a deployment tube or cage to protect it from debris and strong

currents.[8]

The deployment structure should allow for adequate water flow around the sensors.
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Lower the sonde to the desired depth. For monitoring near-bed sediment transport,

position the sonde as close to the seabed as is safe and practical.

Securely fasten the deployment line or structure to a fixed point (e.g., a pier, buoy, or

weighted frame on the seafloor).

Data Retrieval and Maintenance
Data Retrieval:

Retrieve the sonde at predetermined intervals (e.g., monthly) for data download and

maintenance.

Connect the sonde to a computer and download the logged data using KOR™ software.

Maintenance:

Clean the sonde and sensors of any biofouling. The EXO2's central wiper helps to

minimize fouling on the sensor faces during deployment.[10]

Inspect the sonde for any damage.

Perform post-deployment checks of sensor calibration to assess for drift.[8]

Recalibrate sensors as needed before redeployment.

Data Analysis and Interpretation
Turbidity to SSC Conversion:

Collect discrete water samples at the deployment site during a range of conditions

(baseflow, storm events).

Measure the turbidity of these samples using a calibrated benchtop turbidimeter and

determine the SSC through laboratory filtration and weighing.

Develop a site-specific regression model to correlate the EXO2's turbidity readings (in

FNU) to SSC (in mg/L).[5]
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Data Analysis:

Apply the regression model to the continuous turbidity data from the EXO2 sonde to

generate a time series of SSC.

Correlate the SSC time series with other measured parameters (e.g., depth/water level,

wave data if available) to identify the drivers of sediment resuspension and transport.

Analyze data for event-based responses, such as increased turbidity during storms or high

tides.

Visualizations
The following diagrams illustrate the key workflows in a coastal erosion study using the EXO2
sonde.
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Caption: Experimental workflow for coastal erosion monitoring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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